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Compound of Interest

3,4-Dichloro-3',5'-
Compound Name: _
dimethoxybenzophenone

Cat. No.: B1359025

An in-depth guide to 3,4-Dichloro-3',5'-dimethoxybenzophenone and its structural analogs
for researchers, scientists, and drug development professionals.

3,4-Dichloro-3',5'-dimethoxybenzophenone

The compound "3,4-Dichloro-3',5'-dimethoxybenzophenone” specifies a benzophenone core
with two chlorine substituents on one phenyl ring and two methoxy substituents on the other.
Based on IUPAC nomenclature, the phenyl ring with the higher number of substituents or the
principal functional group is typically considered the core. In this case, both rings are attached
to the ketone, and the numbering of each ring starts from the point of attachment to the
carbonyl group.

IUPAC Name: (3,4-dichlorophenyl)(3,5-dimethoxyphenyl)methanone
Synonyms:
e 3,4-Dichloro-3',5'-dimethoxybenzophenone

As of late 2025, this specific compound is not widely documented in major chemical databases,
suggesting it may be a novel or less-studied compound. Researchers interested in this
molecule may need to rely on custom synthesis. The following sections provide detailed
information on structurally related and commercially available analogs, which can serve as a
reference for synthetic strategies, potential properties, and experimental protocols.
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Structural Analogs

Due to the limited public data on 3,4-Dichloro-3',5'-dimethoxybenzophenone, this guide
details the properties and synthesis of several close structural analogs. These compounds
share the benzophenone core with varying chlorination and methoxylation patterns, providing
valuable comparative data.

Dichloro-dimethoxy Benzophenone Analogs

Table 1: Chemical and Physical Properties of Dichloro-dimethoxy Benzophenone Analogs

3,5-dichloro-3',4'-

Property .
dimethoxybenzophenone
3,5-Dichlorophenyl)(3,4-

IUPAC Name (_ phenylX
dimethoxyphenyl)methanone
Methanone, (3,5-dichlorophenyl)(3,4-

Synonyms .
dimethoxyphenyl)-

CAS Number 116412-97-6

Molecular Formula C15H12CI203

Molecular Weight 311.16 g/mol

Chloro-dimethoxy Benzophenone Analogs

Table 2: Chemical and Physical Properties of Chloro-dimethoxy Benzophenone Analogs
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4-Chloro-3',4'- 3-Chloro-3',4'-

Property . .
dimethoxybenzophenone dimethoxybenzophenone
4-chlorophenyl)(3,4- 3-chlorophenyl)(3,4-

IUPAC Name ( phenyl)( ( phenyl)(
dimethoxyphenyl)methanone dimethoxyphenyl)methanone
Dimethoxy-4'-chloro-

Synonyms N/A
benzophenone

CAS Number 116412-83-0[1][2][3][4] 116412-84-1[5]

Molecular Formula

C15H13CIO3[1][3][4]

C15H13CIO3[5]

Molecular Weight 276.71 g/mol [1][4][5] 276.71 g/mol [5]
Purity min 98%][ 3] N/A
Appearance Pale Green[1] N/A
Storage Temperature 2-8°C[1] N/A

Dimethoxy Benzophenone Analogs

Table 3: Chemical and Physical Properties of Dimethoxy Benzophenone Analogs
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3,4- 4.4'-
Property . )
Dimethoxybenzophenone Dimethoxybenzophenone
_ bis(4-
(3,4-dimethoxyphenyl)-
IUPAC Name methoxyphenyl)methanone[7]
phenylmethanone[6]
[8]
(3,4-Dimethoxyphenyl)phenyl-
methanone[9], 4- p,p'-Dimethoxybenzophenone,
Synonyms ) ] )
Benzoylcatechol dimethyl Di-p-anisyl ketone[7][10]
ether[6]
CAS Number 4038-14-6[6][9] 90-96-0[7][10]

Molecular Formula

C15H1403[6][9]

C15H1403[7][10]

Molecular Weight 242.27 g/mol [6][9] 242.27 g/mol [7]

Purity > 99% (HPLC)[9] 97% - 99.50%min[11]
Appearance White to off-white powder[9] white powder crystallization
Melting Point 52-57 °C[9] 141-145 °C[11]

Storage Conditions 0-8 °C[9] Ambient temperatures

Experimental Protocols
Synthesis of 4'-Chloro-3,4-dimethoxybenzophenone

A patented method describes the synthesis of 4'-Chloro-3,4-dimethoxybenzophenone via a

Friedel-Crafts acylation reaction.[12]

Materials:

Veratrole (4.56 g, 0.033 mol)

Graphite (250 mg)

p-chlorobenzoyl chloride (5.25 g, 0.03 mol)

Anhydrous FeCI3 (16 mg, 0.33 mol%)
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e 1,1,2-Trichloroethane (TCE)
o Saturated NaHCO3 solution
e 15% Ethyl acetate/heptane

Procedure:

e Aslurry of p-chlorobenzoyl chloride, veratrole, anhydrous FeClI3, and graphite in TCE is
prepared.

e The mixture is heated at reflux temperature for 3 hours.

 After cooling to room temperature, the reaction mixture is filtered.
e The filtrate is washed with a saturated NaHCO3 solution.

e The solvent is removed in vacuo to yield an oil residue.

e The residue is triturated with 15% ethyl acetate/heptane to give the final product as a white
solid.

Yield: 7.0 g (84.3%) Melting Point: 110-112°C

Reduction of 4,4'-Dimethoxybenzophenone

A procedure for the reduction of 4,4'-dimethoxybenzophenone to the corresponding alcohol is
described in the context of a patent.[13]

Materials:

4,4'-dimethoxybenzophenone (4.84 g)

Sodium borohydride (1.03 g)[13]

Ethanol (80 ml)

Water
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o Ethyl acetate

e Saturated brine

e Anhydrous sodium sulfate

Procedure:

To a solution of 4,4'-dimethoxybenzophenone in ethanol, add sodium borohydride.

 Stir the reaction mixture for 7 hours at room temperature.

e Add water and continue stirring for another 30 minutes.

o Concentrate the solution to approximately 20 ml.

» Perform an extraction with ethyl acetate (3 x 50 ml).

e Wash the combined organic layers with saturated brine.

o Dry the organic phase over anhydrous sodium sulfate.

Distill off the solvent under reduced pressure to obtain the target alcohol.

Yield: 4.84 g (99%)

Visualizations

Logical Workflow for Synthesis of 4'-Chloro-3,4-
dimethoxybenzophenone
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Reactants
(4,4'-dimethoxybenzophenone,
NaBH4, ethanol)

Reactants )
(p-chlorobenzoyl chloride, veratrole, Stir at RT
FeCl3, graphite, TCE) (7 hours)

Reflux

(3 hours) Quench with Water

Filtration Concentration

Extraction

Wash with NaHCO3 (Ethyl acetate)

Concentration
(in vacuo)

Wash and Dry

Trituration
(Ethyl acetate/heptane)

'

Final Product Final Product
(4'-Chloro-3,4-dimethoxybenzophenone) (Alcohol)

Solvent Removal

Figure 1: Synthesis Workflow Figure 2: Reduction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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